Cas no 103854-56-4 (1-(quinolin-5-yl)ethan-1-one)
1-(Quinolin-5-yl)ethan-1-one is a heterocyclic aromatic compound featuring a quinoline scaffold substituted with an acetyl group at the 5-position. This structure imparts versatility in organic synthesis, particularly as a key intermediate in pharmaceuticals, agrochemicals, and material science applications. Its quinoline core offers electron-rich properties, facilitating further functionalization through electrophilic or nucleophilic reactions. The acetyl group enhances reactivity, enabling condensation, cyclization, or coupling reactions. The compound exhibits high purity and stability under standard conditions, making it suitable for precision synthesis. Its well-defined molecular architecture supports reproducible results in research and industrial processes, contributing to its utility in developing bioactive molecules and advanced materials.
1-(quinolin-5-yl)ethan-1-one structure
Product Name:1-(quinolin-5-yl)ethan-1-one
CAS No:103854-56-4
MF:C11H9NO
MW:171.195262670517
MDL:MFCD09754106
CID:125888
PubChem ID:15377496
Update Time:2025-10-15
1-(quinolin-5-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Quinolin-5-ylethanone
- 1-(Quinolin-5-yl)ethanone
- 1-quinolin-5-yl-ethanone
- Ethanone,1-(5-quinolinyl)-
- Ketone,methyl5-quinolyl(6CI)
- 5-Acetyl-chinolin
- 5-acetylquinoline
- QC-3392
- 1-(quinolin-5-yl)ethan-1-one
- SCHEMBL827107
- AMY14204
- AKOS006326501
- YSGOYTDRBSUDIA-UHFFFAOYSA-N
- Ketone, methyl 5-quinolyl (6CI)
- CS-0030176
- W-204512
- 103854-56-4
- Ketone, methyl 5-quinolyl
- SB68036
- EN300-1709729
- 5-acetyl-quinoline
- DTXSID80572179
- CAS:103854-56-4
- MFCD09754106
-
- MDL： MFCD09754106
- Inchi： 1S/C11H9NO/c1-8(13)9-4-2-6-11-10(9)5-3-7-12-11/h2-7H,1H3
- InChI Key： YSGOYTDRBSUDIA-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CC=CC2C1=CC=CN=2
Computed Properties
- Exact Mass: 171.06800
- Monoisotopic Mass: 171.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96000
- LogP: 2.43740
1-(quinolin-5-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM239025-1g |
1-Quinolin-5-ylethanone |
103854-56-4 | 95% | 1g |
$468 | 2021-08-04 | |
| Chemenu | CM239025-5g |
1-Quinolin-5-ylethanone |
103854-56-4 | 95% | 5g |
$1122 | 2021-08-04 | |
| Chemenu | CM239025-10g |
1-Quinolin-5-ylethanone |
103854-56-4 | 95% | 10g |
$1683 | 2021-08-04 | |
| Chemenu | CM239025-25g |
1-Quinolin-5-ylethanone |
103854-56-4 | 95% | 25g |
$2992 | 2021-08-04 | |
| Chemenu | CM239025-1g |
1-Quinolin-5-ylethanone |
103854-56-4 | 95% | 1g |
$486 | 2022-09-04 | |
| Alichem | A189004604-5g |
1-Quinolin-5-ylethanone |
103854-56-4 | 95% | 5g |
$1288.26 | 2023-09-04 | |
| Alichem | A189004604-10g |
1-Quinolin-5-ylethanone |
103854-56-4 | 95% | 10g |
$1895.00 | 2023-09-04 | |
| Alichem | A189004604-25g |
1-Quinolin-5-ylethanone |
103854-56-4 | 95% | 25g |
$3401.68 | 2023-09-04 | |
| Advanced ChemBlocks | O32619-250MG |
1-(Quinolin-5-yl)ethanone |
103854-56-4 | 95% | 250MG |
$250 | 2023-09-15 | |
| Advanced ChemBlocks | O32619-1G |
1-(Quinolin-5-yl)ethanone |
103854-56-4 | 95% | 1G |
$630 | 2023-09-15 |
1-(quinolin-5-yl)ethan-1-one Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
103854-56-4 (1-(quinolin-5-yl)ethan-1-one) Related Products
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- 1053655-90-5(1-(Quinolin-5-yl)propan-1-one)
- 117321-88-7(Methanone, 1H-indol-4-yl-1-naphthalenyl-)
- 73013-68-0(6-Acetylquinoline)
- 646058-71-1(Ethanone, 1-benzo[h]quinolin-4-yl-)
- 60814-30-4(1-(quinolin-4-yl)ethan-1-one)
- 139680-05-0(Methanone, 1H-indol-4-yl-2-naphthalenyl-)
- 54885-02-8(Methanone, phenyl-6-quinolinyl-)
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